Cas no 2152765-22-3 (4-(5-chloro-1-methyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol)

• Product Name: 4-(5-chloro-1-methyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol
• CAS No: 2152765-22-3
• MF: C₉H₁₅ClN₂O
• MW: 202.681201219559
• CID: 5564327
• PubChem ID: 165593085
• Update Time: 2025-05-20

4-(5-chloro-1-methyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-1-methyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol
• 2152765-22-3
• EN300-1634204

• Inchi： 1S/C9H15ClN2O/c1-6(7(2)13)4-8-5-9(10)12(3)11-8/h5-7,13H,4H2,1-3H3
• InChI Key： BNPKULQUKSTFLE-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC(C)C(C)O)=NN1C

Computed Properties

• Exact Mass: 202.0872908g/mol
• Monoisotopic Mass: 202.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38Ų

Additional information on 4-(5-chloro-1-methyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol

4-(5-Chloro-1-methyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol: A Comprehensive Guide to Its Properties and Applications

4-(5-Chloro-1-methyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol (CAS No. 2152765-22-3) is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various industries. This pyrazole derivative combines a chlorinated heterocyclic core with an aliphatic alcohol moiety, making it an interesting subject for both academic research and industrial applications.

The molecular structure of 4-(5-chloro-1-methyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol features a 5-chloro-1-methylpyrazole ring attached to a branched four-carbon alcohol chain. This particular arrangement gives the compound distinct physicochemical properties that make it valuable for specific applications. With a molecular weight of 218.71 g/mol, this chlorinated pyrazole alcohol demonstrates moderate polarity, which affects its solubility profile and reactivity patterns.

Recent studies have highlighted the potential of CAS 2152765-22-3 in pharmaceutical research, particularly as a building block for more complex molecules. The presence of both the pyrazole ring and hydroxyl group in its structure makes it a versatile intermediate for drug discovery programs. Researchers are particularly interested in how the chloro-substituted pyrazole moiety might influence biological activity when incorporated into larger molecular frameworks.

In material science applications, 4-(5-chloro-1-methyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol has shown promise as a precursor for specialty polymers. The compound's ability to participate in various chemical reactions while maintaining structural integrity makes it valuable for creating novel materials with specific properties. Current investigations focus on its potential use in developing advanced coatings with enhanced durability and chemical resistance.

The synthesis of 2152765-22-3 typically involves multi-step organic reactions that carefully control the introduction of both the chloro group and methyl substituents on the pyrazole ring. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research and development purposes. These improvements address one of the most common questions from researchers about the availability and cost-effectiveness of this specialty chemical.

From a safety perspective, proper handling procedures should always be followed when working with 4-(5-chloro-1-methyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol. While not classified as highly hazardous, standard laboratory precautions for organic compounds apply, including the use of personal protective equipment and adequate ventilation. These safety considerations are particularly important given the growing interest in this compound from various research sectors.

The commercial availability of CAS 2152765-22-3 has increased in recent years to meet rising demand from pharmaceutical and materials science researchers. Several specialty chemical suppliers now offer this compound in various quantities, from milligram-scale for initial testing to kilogram quantities for larger-scale applications. This availability reflects the compound's growing importance in cutting-edge research areas.

Looking to the future, 4-(5-chloro-1-methyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol is expected to play an increasingly important role in several high-tech industries. Its unique combination of structural features makes it particularly valuable for applications requiring precise molecular control, such as in the development of new pharmaceutical agents or advanced functional materials. Ongoing research continues to uncover new potential uses for this versatile compound.

For researchers interested in exploring the properties of 2152765-22-3, recent publications have provided detailed characterization data, including spectroscopic profiles and reactivity studies. These resources are invaluable for scientists looking to incorporate this chloropyrazole derivative into their work, addressing another common query from researchers about available reference materials.

The environmental profile of 4-(5-chloro-1-methyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol is another area of active investigation. While initial studies suggest moderate environmental persistence, researchers are developing improved synthetic routes that minimize waste and improve the overall sustainability of producing this valuable chemical intermediate.

In analytical chemistry applications, CAS 2152765-22-3 has shown utility as a reference standard for method development. Its well-defined structure and characteristic spectral features make it suitable for calibrating instruments and validating analytical methods, particularly in pharmaceutical quality control settings.

The intellectual property landscape surrounding 4-(5-chloro-1-methyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol continues to evolve, with several patents filed in recent years covering its use in various applications. This patent activity reflects the compound's growing commercial importance and the recognition of its unique properties by industry leaders.

For those seeking technical specifications of 2152765-22-3, most suppliers provide detailed certificates of analysis that include purity assessments, impurity profiles, and physical property data. These documents are essential for researchers requiring precise information about the compound's characteristics for their specific applications.

The stability of 4-(5-chloro-1-methyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol under various storage conditions has been well-documented, with recommendations typically suggesting storage in cool, dry environments protected from light. These stability characteristics make the compound practical for laboratory use and industrial applications alike.

As research into pyrazole derivatives continues to expand, 4-(5-chloro-1-methyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol stands out as a particularly interesting example of this important class of compounds. Its balanced combination of reactivity and stability, along with its structural versatility, ensures it will remain a valuable tool for chemical innovation in the coming years.